3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-4-(phenylsulfonyl)-2-piperazinone

• IUPAC Name: 4-(benzenesulfonyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]piperazin-2-one
• InChI: InChI=1S/C22H26N4O4S/c27-21(25-15-13-24(14-16-25)18-7-3-1-4-8-18)17-20-22(28)23-11-12-26(20)31(29,30)19-9-5-2-6-10-19/h1-10,20H,11-17H2,(H,23,28)
• InChI Key: KSPOKROCESQNSH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C(=O)N1)CC(=O)N2CCN(CC2)C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H26N4O4S
• Molecular Weight: 442.5 g/mol

Description

3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-4-(phenylsulfonyl)-2-piperazinone is a compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-4-(phenylsulfonyl)-2-piperazinone is not fully understood. However, it is believed to act on various molecular targets, including serotonin and dopamine receptors, and ion channels. The compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. It has also been shown to modulate the levels of various neurotransmitters, including serotonin and dopamine.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments, including its low toxicity, high solubility, and stability. However, its high cost and limited availability may pose limitations for some experiments.

Future Directions

There are several future directions for the research on 3-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-4-(phenylsulfonyl)-2-piperazinone. These include further investigations into its potential as a therapeutic agent for various diseases, including cancer, depression, and anxiety. The compound's antibacterial and antifungal properties also warrant further research. Additionally, studies on its mechanism of action and molecular targets could provide insights into its potential therapeutic applications. Finally, the development of more cost-effective synthesis methods could increase the availability of the compound for research purposes.
In conclusion, this compound is a compound that has shown promising results in preclinical studies for its potential as a therapeutic agent for various diseases. Further research is required to determine its potential as a drug candidate, and investigations into its mechanism of action, molecular targets, and synthesis methods are warranted.

Scientific Research Applications

The compound has been studied extensively for its potential as a therapeutic agent for various diseases, including cancer, depression, and anxiety. It has also been investigated for its antibacterial and antifungal properties. The compound has shown promising results in preclinical studies, and further research is required to determine its potential as a drug candidate.